Cas no 1183007-46-6 (3-(3-amino-1H-pyrazol-1-yl)azepan-2-one)

• Product Name: 3-(3-amino-1H-pyrazol-1-yl)azepan-2-one
• CAS No: 1183007-46-6
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5957589
• PubChem ID: 60783121
• Update Time: 2024-01-16

3-(3-amino-1H-pyrazol-1-yl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-pyrazol-1-yl)azepan-2-one
• 1183007-46-6
• EN300-1107625

• Inchi： 1S/C9H14N4O/c10-8-4-6-13(12-8)7-3-1-2-5-11-9(7)14/h4,6-7H,1-3,5H2,(H2,10,12)(H,11,14)
• InChI Key： XZOIVVHQOFKNNG-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCN1)N1C=CC(N)=N1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams